Cas no 1185308-02-4 (1-(4-Methylpyridin-2-yl)piperidin-4-amine hydrochloride)

• Product Name: 1-(4-Methylpyridin-2-yl)piperidin-4-amine hydrochloride
• CAS No: 1185308-02-4
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• CID: 1208231
• PubChem ID: 45786814
• Update Time: 2025-07-18

1-(4-Methylpyridin-2-yl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4'-Methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-ylamine hydrochloride
• SBB074826
• AK-53148
• KB-39839
• 1-(4-methyl-2-pyridyl)-4-piperidylamine, chloride
• 1-(4-Methylpyridin-2-yl)piperidin-4-amine hydrochloride
• 1-(4-methylpyridin-2-yl)piperidin-4-amine
• hydrochloride
• 1-(4-methylpyridin-2-yl)piperidin-4-amine;hydrochloride
• 1-(4-Methylpyridin-2-yl)piperidin-4-amine--hydrogen chloride (1/1)
• 4'-Methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-ylaMine hydrochloride, 98+% C11H18ClN3, MW: 227.73
• 1185308-02-4
• 1-(4-Methylpyridin-2-yl)piperidin-4-aminehydrochloride
• DTXSID70671463
• AKOS015941145

• MDL： MFCD09607849
• Inchi： 1S/C11H17N3.ClH/c1-9-2-5-13-11(8-9)14-6-3-10(12)4-7-14;/h2,5,8,10H,3-4,6-7,12H2,1H3;1H
• InChI Key： VFAGXGXNKAZICC-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=C(C)C=CN=2)CCC(CC1)N

Computed Properties

• Exact Mass: 227.1189253g/mol
• Monoisotopic Mass: 227.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2

Additional information on 1-(4-Methylpyridin-2-yl)piperidin-4-amine hydrochloride

Comprehensive Overview of 1-(4-Methylpyridin-2-yl)piperidin-4-amine hydrochloride (CAS No. 1185308-02-4)

1-(4-Methylpyridin-2-yl)piperidin-4-amine hydrochloride (CAS No. 1185308-02-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine and pyridine backbone, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The molecular structure of 1-(4-Methylpyridin-2-yl)piperidin-4-amine hydrochloride includes a 4-methylpyridin-2-yl group attached to a piperidin-4-amine core, further stabilized by a hydrochloride salt form. This configuration enhances its solubility and bioavailability, critical factors in medicinal chemistry. The compound's CAS No. 1185308-02-4 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In recent years, the demand for piperidine derivatives has surged due to their versatility in synthesizing bioactive molecules. 1-(4-Methylpyridin-2-yl)piperidin-4-amine hydrochloride is no exception, with researchers exploring its role in developing novel therapeutics for neurological and metabolic disorders. Its amine hydrochloride moiety is particularly valuable for creating stable intermediates in multi-step synthetic routes.

One of the most searched questions related to this compound is: "What are the applications of 1-(4-Methylpyridin-2-yl)piperidin-4-amine hydrochloride in drug discovery?" Current studies suggest its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications align with the growing interest in targeted therapies, a hot topic in precision medicine.

Another frequently asked question is: "How is 1-(4-Methylpyridin-2-yl)piperidin-4-amine hydrochloride synthesized?" The synthesis typically involves the condensation of 4-methylpyridine-2-carbaldehyde with piperidin-4-amine, followed by salt formation with hydrochloric acid. This process highlights the compound's relevance in organic synthesis and medicinal chemistry workflows.

The compound's physicochemical properties, such as melting point, solubility, and stability, are critical for its handling and application. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize 1-(4-Methylpyridin-2-yl)piperidin-4-amine hydrochloride, ensuring high purity and consistency for research use.

As the pharmaceutical industry shifts toward fragment-based drug design, compounds like 1-(4-Methylpyridin-2-yl)piperidin-4-amine hydrochloride are gaining traction. Their modular structures allow for efficient optimization of drug candidates, addressing challenges in bioavailability and target selectivity. This trend is reflected in the increasing number of publications and patents referencing this compound.

In summary, 1-(4-Methylpyridin-2-yl)piperidin-4-amine hydrochloride (CAS No. 1185308-02-4) is a pivotal compound in modern chemical research. Its unique structure and versatile applications make it a valuable asset for scientists exploring new frontiers in drug development and molecular design. With ongoing advancements in synthetic methodologies and analytical technologies, the potential of this compound continues to expand, offering exciting opportunities for innovation.